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Abstract

Ethyl 4-iodobenzoate is a versatile halogenated aromatic compound with significant
applications in organic synthesis, particularly in the construction of complex molecular
architectures relevant to pharmaceutical and materials science research. Its utility as a key
building block stems from the reactivity of the carbon-iodine bond, which readily participates in
various palladium-catalyzed cross-coupling reactions. This technical guide provides a
comprehensive overview of the commercial availability of Ethyl 4-iodobenzoate, its chemical
properties, and detailed experimental protocols for its application in key synthetic
transformations, including the Suzuki-Miyaura and Sonogashira coupling reactions.

Introduction

Ethyl 4-iodobenzoate, with the CAS number 51934-41-9, is an important intermediate in
organic synthesis.[1] It serves as a crucial precursor in the creation of pharmaceuticals,
agrochemicals, and specialty chemicals.[2] The presence of both an ethyl ester and an iodine
atom on the benzene ring provides two reactive sites for chemical modifications, making it a
valuable tool for medicinal chemists and process development scientists.[1] This guide aims to
provide a practical resource for researchers utilizing Ethyl 4-iodobenzoate in their synthetic
endeavors.
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Commercial Availability

Ethyl 4-iodobenzoate is readily available from a multitude of chemical suppliers worldwide.

The purity and quantity of the commercially available product can vary, catering to different

research and development needs. Below is a summary of representative suppliers and their

offerings.
. Available .
Supplier . Purity Notes
Quantities
) 5g, 10g, 25g, 100g, US and overseas
Synthonix, Inc 98% )
5009 stock available.
Pricing ranges from
Boron Molecular 100g, 2509, 5009 97% USD $45.00 to USD
$165.00.
Thermo Scientific 250g 98%
Sigma-Aldrich Varies 97%
TCIl America 25¢g >098.0% (GC)
- ] Manufacturer,
Cefa-Cilinas MOQ: 25 Kilogram IP/BP/USP )
Exporter, Supplier.
Chemsavers, Inc. 10g 98%

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Ethyl 4-iodobenzoate is

essential for its safe handling and effective use in chemical reactions.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b015932?utm_src=pdf-body
https://www.benchchem.com/product/b015932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 51934-41-9

Molecular Formula CoHslO2

Molecular Weight 276.07 g/mol

Appearance Colorless to pale yellow liquid[1]
Refractive Index (n20/D) 1.5880 (lit.)

Density 1.641 g/mL at 25 °C (lit.)

Flash Point >110 °C (>230 °F) - closed cup

Applications in Organic Synthesis

Ethyl 4-iodobenzoate is a key substrate in a variety of palladium-catalyzed cross-coupling
reactions, which are fundamental transformations in modern organic synthesis and drug
discovery.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling reaction is a powerful method for the formation of carbon-carbon
bonds between an organohalide and an organoboron compound. Ethyl 4-iodobenzoate
serves as an excellent coupling partner in these reactions to form biaryl structures, which are
prevalent in many pharmaceutical agents.

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

Ethyl 4-iodobenzoate (1.0 equiv)

Phenylboronic acid (1.2 equiv)

Palladium(ll) acetate (Pd(OAc)z, 2 mol%)

2-(2',6'-dimethoxybiphenyl)dicyclohexylphosphine (SPhos) (4 mol%)[3]
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e Potassium phosphate (KsPOas, 2.0 equiv)
o Dioxane/Water (4:1 mixture, degassed)
Procedure:

e To a dry Schlenk flask, add Ethyl 4-iodobenzoate, phenylboronic acid, and potassium
phosphate.

o Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
e Under the inert atmosphere, add Pd(OAc)z and SPhos.
e Add the degassed dioxane/water solvent mixture via syringe.

o Heat the reaction mixture to 80-100 °C and stir until the reaction is complete (monitor by TLC
or LC-MS).

» Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and
brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

e The crude product can be purified by column chromatography on silica gel.

Ethyl 4-benzoate-Pd(IT)L.2-1 Ethyl 4-benzoate-Pd(I1)L2-Aryl'

Ethyl 4-iodobenzoate

______________________ eductive Elimination Ethyl 4-biphenylcarboxylate

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Sonogashira Coupling
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The Sonogashira coupling reaction facilitates the formation of a carbon-carbon bond between a

terminal alkyne and an aryl or vinyl halide. Ethyl 4-iodobenzoate is frequently used in this

reaction to synthesize substituted alkynes, which are important precursors for various

functional molecules.[4]

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

o Ethyl 4-iodobenzoate (1.0 equiv)

Phenylacetylene (1.2 equiv)

Bis(triphenylphosphine)palladium(ll) dichloride (Pd(PPhs)2Clz, 2 mol%)
Copper(l) iodide (Cul, 4 mol%)

Triethylamine (TEA, 2.0 equiv)

Tetrahydrofuran (THF, anhydrous and degassed)

Procedure:

To a dry Schlenk flask under an inert atmosphere, add Pd(PPhs)2Cl2 and Cul.
Add anhydrous, degassed THF and stir to dissolve the catalysts.
Add Ethyl 4-iodobenzoate, phenylacetylene, and triethylamine via syringe.

Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) until the
reaction is complete (monitor by TLC or LC-MS).

Quench the reaction with saturated aqueous ammonium chloride solution.
Extract the product with diethyl ether or ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.
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e The crude product can be purified by column chromatography on silica gel.

Reaction Setup
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Caption: Experimental workflow for the Sonogashira coupling reaction.

Other Cross-Coupling Reactions

Ethyl 4-iodobenzoate is also a suitable substrate for other important cross-coupling reactions,
including:

» Negishi Coupling: This reaction involves the coupling of an organozinc compound with an
organohalide. Ethyl 4-iodobenzoate can be used in Negishi coupling to form biphenyl
derivatives.

o Heck Reaction: The Heck reaction couples an unsaturated halide with an alkene. Ethyl 4-
iodobenzoate can participate in this reaction to form substituted styrenes.

Conclusion

Ethyl 4-iodobenzoate is a commercially accessible and highly valuable reagent for
researchers in organic synthesis and drug development. Its ability to readily participate in a
variety of robust and versatile cross-coupling reactions makes it an indispensable tool for the
construction of complex organic molecules. The information and protocols provided in this
guide are intended to facilitate the effective use of this important building block in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Ethyl 4-iodobenzoate: Commercial
Availability, Applications, and Synthetic Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b015932#commercial-availability-of-ethyl-
4-iodobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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